Cas no 135072-31-0 (Ethyl 2-Morpholinecarboxylate Hydrochloride)

• Product Name: Ethyl 2-Morpholinecarboxylate Hydrochloride
• CAS No: 135072-31-0
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD18911734
• CID: 1026034
• PubChem ID: 53338720
• Update Time: 2025-06-10

Ethyl 2-Morpholinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl morpholine-2-carboxylate hydrochloride
• Ethyl 2-Morpholinecarboxylate Hydrochloride
• Ethyl 2-morpholinecarboxylate HCl
• (R)-Ethyl morpholine-2-carboxylate hydrochloride
• Ethyl 2-morpholinecarboxylate, HCl
• 6270AA
• FC0126
• BH2022
• TRA0097716
• Ethyl2-MorpholinecarboxylateHydrochloride
• SY013595
• AX8220782
• SCHEMBL19118556
• AC-23567
• AKOS016008664
• Ethyl morpholine-2-carboxylate--hydrogen chloride (1/1)
• AS-32077
• AMY9142
• EN300-761008
• SB46805
• CS-0103648
• Ethyl 2-morpholinecarboxylate hydrochloride (1:1)
• DB-063058
• DTXSID10693467
• SB47655
• ethyl morpholine-2-carboxylate;hydrochloride
• 135072-31-0
• MFCD18911734

• MDL： MFCD18911734
• Inchi： 1S/C7H13NO3.ClH/c1-2-10-7(9)6-5-8-3-4-11-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： KOHKGCJWCZZPQD-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC1C(=O)OCC

Computed Properties

• Exact Mass: 195.06600
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• PSA: 47.56000
• LogP: 0.66870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-Morpholinecarboxylate Hydrochloride

Ethyl 2-Morpholinecarboxylate Hydrochloride (CAS No. 135072-31-0): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-Morpholinecarboxylate Hydrochloride (CAS No. 135072-31-0) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is a salt form of ethyl morpholine-4-carboxylate, which is widely studied for its potential therapeutic properties and as a building block in the synthesis of more complex molecules.

The chemical structure of Ethyl 2-Morpholinecarboxylate Hydrochloride consists of an ethyl ester group attached to a morpholine ring, with the entire molecule being protonated to form the hydrochloride salt. This unique structure imparts the compound with several desirable properties, including solubility in both polar and non-polar solvents, stability under various conditions, and reactivity in synthetic transformations.

In terms of physical properties, Ethyl 2-Morpholinecarboxylate Hydrochloride is a white crystalline solid with a melting point of approximately 185-187°C. It is highly soluble in water and common organic solvents such as ethanol and methanol. These properties make it an ideal candidate for use in both laboratory research and industrial applications.

The synthesis of Ethyl 2-Morpholinecarboxylate Hydrochloride typically involves the reaction of morpholine with ethyl chloroformate, followed by the addition of hydrochloric acid to form the hydrochloride salt. This process is well-documented in the literature and can be optimized for large-scale production. The high yield and purity of the final product make it a cost-effective choice for various applications.

One of the key areas where Ethyl 2-Morpholinecarboxylate Hydrochloride has shown promise is in pharmaceutical research. Recent studies have explored its potential as an intermediate in the synthesis of drugs targeting various diseases. For example, it has been used in the development of antiviral agents, particularly those targeting RNA viruses such as influenza and hepatitis C. The morpholine ring provides a scaffold that can be modified to enhance binding affinity and selectivity for specific viral targets.

In addition to its role in drug development, Ethyl 2-Morpholinecarboxylate Hydrochloride has also been investigated for its biological activities. Research has shown that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways, making it a potential lead compound for the treatment of metabolic disorders such as diabetes and obesity. The ability to modulate these enzymes without causing significant side effects is a critical factor in its potential therapeutic applications.

The safety profile of Ethyl 2-Morpholinecarboxylate Hydrochloride has been extensively evaluated through various toxicological studies. These studies have demonstrated that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in both animal models and early-stage clinical trials. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

Recent advancements in analytical techniques have also contributed to our understanding of Ethyl 2-Morpholinecarboxylate Hydrochloride. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to analyze its purity and detect any impurities or degradation products. These techniques are crucial for ensuring the quality and consistency of the compound in both research and commercial settings.

In conclusion, Ethyl 2-Morpholinecarboxylate Hydrochloride (CAS No. 135072-31-0) is a valuable compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure, favorable physical properties, and promising biological activities make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential uses and mechanisms of action, it is likely that this compound will play an increasingly significant role in advancing our understanding and treatment of various diseases.